Cas no 174966-94-0 ((E)-N-[(2,6-dimethoxyphenyl)methylidene]hydroxylamine)

• Product name: (E)-N-[(2,6-dimethoxyphenyl)methylidene]hydroxylamine
• CAS No: 174966-94-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1367943
• PubChem ID: 2755779

(E)-N-[(2,6-dimethoxyphenyl)methylidene]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,6-dimethoxy-, oxime
• N-[(2,6-dimethoxyphenyl)methylidene]hydroxylamine
• (E)-N-[(2,6-dimethoxyphenyl)methylidene]hydroxylamine
• DTXSID80373123
• 2,6-Dimethoxybenzaldoxime
• 174966-94-0

• Inchi： InChI=1S/C9H11NO3/c1-12-8-4-3-5-9(13-2)7(8)6-10-11/h3-6,11H,1-2H3
• InChI Key： PFOQWBDLQYJOHM-UHFFFAOYSA-N
• SMILES： COC1=C(C(=CC=C1)OC)C=NO

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 51Ų

Experimental Properties

• PSA: 51.05